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Introduction

Nitramide (H2N202) is an inorganic compound of significant interest in both theoretical
chemistry and as a precursor to energetic materials.[1] Structurally, it is the simplest member of
the nitramine family, which is characterized by a nitro group (—NO2) bonded directly to the
nitrogen of an amine.[2][3] This guide provides a detailed overview of the molecular formula,
structure, and key experimental data for nitramide, tailored for researchers and professionals
in chemical and materials science.

Molecular Formula and Basic Properties

Nitramide is a chemical compound with the molecular formula Hz2N20:2.[2][4][5] It can also be
represented by the linear formula H2N-NOz, which highlights the direct connectivity between its
constituent amino and nitro functional groups.[6] Nitramide is an isomer of hyponitrous acid
and can be conceptualized as a nitrogen analog of nitric acid, where a hydroxyl group (-OH) is
substituted by an amino group (—NH2).[4][6]
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Property Value

Molecular Formula Hz2N20:2

Molar Mass 62.028 g-mol=[2][4]

CAS Number 7782-94-7[2][4]

Appearance Colorless solid[4]

Synonyms Nitroamine, Nitric amide[2][4]

Molecular Structure and Geometry

The molecular structure of nitramide is defined by an amine group (—NHz) covalently bonded
to a nitro group (—NOz2).[4] A key structural characteristic of nitramide is its conformational
difference between the gaseous and solid states. In the gas phase, the molecule adopts a non-
planar configuration.[4][6] Electron diffraction studies indicate a pyramidal geometry around the
amino nitrogen atom in the gaseous state.[6] Conversely, in the crystalline phase, the molecule
is planar.[4][6] This planarity in the solid state is attributed to the formation of intermolecular
hydrogen bonds.[7][8]

The precise bond lengths and angles of nitramide have been determined through X-ray
crystallography for the solid phase and microwave spectroscopy for the gas phase. These
parameters are crucial for understanding the molecule's electronic structure and reactivity.

Parameter Crystalline Phase Value Gas Phase Value
N-N Bond Length 1.318 - 1.322 A[8] 1.427 A[9]

N—O Bond Length 1.231 - 1.239 A[8] 1.206 A[9]

N-H Bond Length ~0.86 A[7][8] 1.005 A[9]

O-N-O Bond Angle 123.0° - 123.1°[8] 130.1°[9]

O-N-N Bond Angle 118.46° - 118.52°[8]

H-N-N Bond Angle 116° - 117°[6][8]

H-N-H Bond Angle - 115.2°[9]
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The N-N bond length in the crystalline phase is significantly shorter than a typical N-N single
bond (e.g., 1.45 A in hydrazine), indicating a partial double bond character.[6][7] This is a result
of resonance, where the lone pair of electrons on the amino nitrogen is delocalized into the
nitro group.

The electronic distribution and partial double bond character of the N-N bond in nitramide can
be represented by two major resonance structures.

Caption: Resonance structures of the nitramide molecule.

The actual structure is a hybrid of these forms, which explains the observed N-N and N-O bond
lengths that are intermediate between single and double bonds.

Experimental Protocols: Synthesis of Nitramide

Several synthetic routes to nitramide have been reported. Acommon and effective method
involves the reaction of sodium sulfamate with nitric acid.

Protocol: Synthesis from Sodium Sulfamate and Nitric Acid[4]
o Materials:

o Sodium sulfamate (Na(SOsNH3))

o Concentrated Nitric Acid (HNOs)

o |ce bath

o Reaction vessel with stirring capability
» Procedure:

o Cool the concentrated nitric acid in the reaction vessel using an ice bath to maintain a low
temperature.

o Slowly add sodium sulfamate to the cooled nitric acid with continuous and vigorous
stirring. The addition must be controlled to manage the exothermic reaction and prevent
excessive temperature increases.
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o After the addition is complete, allow the mixture to react while maintaining the low

temperature.
o The reaction produces nitramide and sodium bisulfate as a byproduct (NaHSOa).

o Isolate the nitramide product from the reaction mixture. This may involve extraction or
other purification techniques depending on the desired purity.

e Reaction Equation: Na(SOsNHz) + HNOs — Hz2N-NO2z + NaHSOa4

This protocol provides a direct route to nitramide from readily available starting materials.
Other established methods include the hydrolysis of potassium nitrocarbamate or the reaction

of dinitrogen pentoxide with ammonia.[4]

Logical Workflow and Structural Representation

The relationship between the functional groups and the overall molecular geometry can be
visualized to better understand the structure of nitramide.

Nitramide (H2N202)

forms forms

N-N Covalent Bond Gas Phase: Non-Planar Crystal Phase: Planar

Intermolecular H-Bonding

Click to download full resolution via product page

Caption: Logical relationships in nitramide's molecular structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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